Cas no 29864-54-8 (D-altro-2-Heptulose,7-deoxy-)

• Product Name: D-altro-2-Heptulose,7-deoxy-
• CAS No: 29864-54-8
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• CID: 259065
• PubChem ID: 56841647
• Update Time: 2025-04-19

D-altro-2-Heptulose,7-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-altro-2-Heptulose,7-deoxy-
• (3S,4R,5R,6R)-1,3,4,5,6-pentahydroxyheptan-2-one
• 1,3,4,5,6-pentahydroxyheptan-2-one
• 7-Deoxy-D-altro-2-heptulose
• 29864-54-8
• 7-Desoxy-Sedoheptulose
• 7-DEOXY-D-SEDOHEPTULOSE
• DTXSID90183977
• UNII-Y1IF0IR3BJ
• Y1IF0IR3BJ
• SCHEMBL17866821
• EINECS 249-898-8
• SF-666B
• D-ALTRO-2-HEPTULOSE, 7-DEOXY-

• Inchi： 1S/C7H14O6/c1-3(9)5(11)7(13)6(12)4(10)2-8/h3,5-9,11-13H,2H2,1H3/t3-,5-,6-,7-/m1/s1
• InChI Key： NJSUAAJHYPEVBZ-SHUUEZRQSA-N
• SMILES： O[C@@H]([C@@H](C(CO)=O)O)[C@@H]([C@@H](C)O)O

Computed Properties

• Exact Mass: 194.07903816g/mol
• Monoisotopic Mass: 194.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 525.2°Cat760mmHg
• Flash Point: 285.5°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Heptoses